Cas no 1361573-34-3 (6-(2,6-Dichlorophenyl)picolinonitrile)
6-(2,6-Dichlorophenyl)picolinonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-(2,6-Dichlorophenyl)picolinonitrile
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- Inchi: 1S/C12H6Cl2N2/c13-9-4-2-5-10(14)12(9)11-6-1-3-8(7-15)16-11/h1-6H
- InChI Key: RQGBDBUKSHGDFG-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C=CC=C(C#N)N=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 276
- XLogP3: 3.8
- Topological Polar Surface Area: 36.7
6-(2,6-Dichlorophenyl)picolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002536-250mg |
6-(2,6-Dichlorophenyl)picolinonitrile |
1361573-34-3 | 97% | 250mg |
$680.00 | 2022-04-03 | |
| Alichem | A026002536-500mg |
6-(2,6-Dichlorophenyl)picolinonitrile |
1361573-34-3 | 97% | 500mg |
$940.80 | 2022-04-03 | |
| Alichem | A026002536-1g |
6-(2,6-Dichlorophenyl)picolinonitrile |
1361573-34-3 | 97% | 1g |
$1,730.40 | 2022-04-03 |
6-(2,6-Dichlorophenyl)picolinonitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 6-(2,6-Dichlorophenyl)picolinonitrile
6-(2,6-Dichlorophenyl)picolinonitrile: A Comprehensive Overview
6-(2,6-Dichlorophenyl)picolinonitrile (CAS No. 1361573-34-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a picolinonitrile moiety with a 2,6-dichlorophenyl group. The picolinonitrile core is a six-membered ring containing two nitrogen atoms, while the 2,6-dichlorophenyl substituent introduces electronic and steric effects that can influence the compound's reactivity and properties.
Recent studies have highlighted the potential of 6-(2,6-Dichlorophenyl)picolinonitrile in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand in these systems has been attributed to its nitrogen-rich structure, which facilitates strong metal-ligand interactions. This property makes it a valuable building block for constructing materials with tailored functionalities, such as gas storage and catalysis.
In addition to its role in materials science, 6-(2,6-Dichlorophenyl)picolinonitrile has also been investigated for its potential in medicinal chemistry. The compound's structure suggests that it could serve as a scaffold for designing bioactive molecules. For example, studies have shown that analogs of this compound exhibit moderate inhibitory activity against certain enzymes, making them promising leads for drug discovery efforts. The presence of the dichlorophenyl group adds complexity to the molecule's pharmacokinetic profile, which could be advantageous in optimizing drug-like properties such as solubility and bioavailability.
The synthesis of 6-(2,6-Dichlorophenyl)picolinonitrile typically involves multi-step organic reactions. One common approach involves the coupling of a picolinonitrile derivative with a 2,6-dichlorophenyl group through nucleophilic aromatic substitution or similar mechanisms. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for downstream applications. The development of efficient synthetic routes has been a key focus in recent studies, driven by the increasing demand for this compound in both academic and industrial settings.
From an environmental standpoint, understanding the fate and behavior of 6-(2,6-Dichlorophenyl)picolinonitrile in various ecosystems is crucial. Preliminary studies suggest that the compound exhibits moderate persistence under certain conditions; however, further research is needed to fully characterize its environmental impact. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments for chemicals like this one to ensure their safe use and disposal.
In conclusion, 6-(2,6-Dichlorophenyl)picolinonitrile (CAS No. 1361573-34-3) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for use in materials science and medicinal chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial development.
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